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Compound of Interest

Compound Name:
1,5-dimethyl-1H-pyrrole-2-

carboxylic acid

Cat. No.: B1278049 Get Quote

An In-depth Technical Guide to 1,5-dimethyl-1H-
pyrrole-2-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,

and key data pertaining to 1,5-dimethyl-1H-pyrrole-2-carboxylic acid. This document is

intended to serve as a valuable resource for researchers and professionals engaged in drug

development and scientific investigation involving this compound.

Molecular Structure and Formula
1,5-dimethyl-1H-pyrrole-2-carboxylic acid is a heterocyclic compound with the molecular

formula C₇H₉NO₂.[1] Its structure features a pyrrole ring substituted with a methyl group at the

nitrogen atom (position 1), another methyl group at carbon 5, and a carboxylic acid group at

carbon 2.

The canonical SMILES representation of the molecule is CC1=CC=C(N1C)C(=O)O.

Caption: Molecular structure of 1,5-dimethyl-1H-pyrrole-2-carboxylic acid.
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A summary of the key physicochemical properties of 1,5-dimethyl-1H-pyrrole-2-carboxylic
acid is presented in the table below. It is important to note that some of this data is predicted

due to the limited availability of experimentally determined values in published literature.

Property Value Source

Molecular Formula C₇H₉NO₂ [1]

Molecular Weight 139.15 g/mol N/A

Predicted Boiling Point 290.3 °C at 760 mmHg N/A

Melting Point Not available N/A

Solubility
Soluble in organic solvents

such as ethanol and acetone.
N/A

Experimental Protocols
Detailed experimental protocols for the synthesis of 1,5-dimethyl-1H-pyrrole-2-carboxylic
acid are not readily available in the public domain. However, a general approach to the

synthesis of substituted pyrrole-2-carboxylic acids can be conceptualized based on established

organic chemistry principles. A plausible synthetic workflow is outlined below.

Conceptual Synthetic Workflow
The synthesis of 1,5-dimethyl-1H-pyrrole-2-carboxylic acid can be envisioned through a

multi-step process, likely involving the formation of the pyrrole ring as a key step, followed by or

incorporating the introduction of the desired functional groups. A possible, though not

experimentally verified, pathway could involve the Paal-Knorr pyrrole synthesis.
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Starting Materials
(e.g., a 1,4-dicarbonyl compound

 and methylamine)

Paal-Knorr Pyrrole Synthesis
Formation of the N-methyl pyrrole ring

Functional Group Introduction
(e.g., Formylation or Carboxylation at C2)

Methylation at C5
(if not already present in starting material)

Oxidation (if necessary)
Conversion of an aldehyde at C2 to a carboxylic acid

Purification
(e.g., Crystallization, Chromatography)

1,5-dimethyl-1H-pyrrole-2-carboxylic acid

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 1,5-dimethyl-1H-pyrrole-2-carboxylic acid.

Disclaimer: This technical guide is intended for informational purposes only and is based on

publicly available data. The experimental protocols described are conceptual and have not

been validated. Researchers should consult peer-reviewed literature and exercise appropriate

laboratory safety precautions when handling this or any chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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